Cas no 850020-93-8 (8-methyl-2-phenylimidazo1,2-apyridin-3-amine)

8-methyl-2-phenylimidazo1,2-apyridin-3-amine structure
850020-93-8 structure
Product Name:8-methyl-2-phenylimidazo1,2-apyridin-3-amine
CAS No:850020-93-8
MF:C14H13N3
MW:223.273122549057
MDL:MFCD04971849
CID:2193129
PubChem ID:2771075
Update Time:2025-04-21

8-methyl-2-phenylimidazo1,2-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridin-3-amine, 8-methyl-2-phenyl-
    • 8-Methyl-2-phenylimidazo[1,2-{a}]pyridin-3-amine
    • 8-Methyl-2-phenylimidazo[1,2-a]pyridin-3-amine
    • 8-Methyl-2-phenylimidazo[1,2-a]pyridin-3-amine, AldrichCPR
    • EN300-12041
    • SMR000067906
    • DB-343094
    • CHEMBL1333688
    • Z85929477
    • SR-01000064319
    • 850020-93-8
    • G36446
    • HMS1729J08
    • MLS000058461
    • SCHEMBL15729877
    • SR-01000064319-1
    • HMS2335I08
    • AKOS001088576
    • F1912-0050
    • 962-055-5
    • 8-Methyl-2-phenylimidazo(1,2-a)pyridin-3-amine
    • 8-methyl-2-phenylimidazo1,2-apyridin-3-amine
    • MDL: MFCD04971849
    • Inchi: 1S/C14H13N3/c1-10-6-5-9-17-13(15)12(16-14(10)17)11-7-3-2-4-8-11/h2-9H,15H2,1H3
    • InChI Key: LJOFRAMALMJSSL-UHFFFAOYSA-N
    • SMILES: N12C=CC=C(C)C1=NC(C1C=CC=CC=1)=C2N

Computed Properties

  • Exact Mass: 223.110947427g/mol
  • Monoisotopic Mass: 223.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.3Ų

8-methyl-2-phenylimidazo1,2-apyridin-3-amine Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

8-methyl-2-phenylimidazo1,2-apyridin-3-amine Pricemore >>

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